Cas no 850567-98-5 ((4-isopropylsulfonylphenyl)boronic acid)

(4-isopropylsulfonylphenyl)boronic acid structure
850567-98-5 structure
Product Name:(4-isopropylsulfonylphenyl)boronic acid
CAS No:850567-98-5
MF:C9H13BO4S
MW:228.073121786118
MDL:MFCD06659866
CID:719863
PubChem ID:44119327
Update Time:2024-10-26

(4-isopropylsulfonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Isopropylsulphonyl)benzeneboronic acid
    • 4-Isopropylsulfonylbenzeneboronic acid
    • (4-(Isopropylsulfonyl)phenyl)boronic acid
    • (4-propan-2-ylsulfonylphenyl)boronic acid
    • 4-Isopropylsulfonylphenylboronic acid
    • Boronic acid,B-[4-[(1-methylethyl)sulfonyl]phenyl]-
    • 4-(ISOPROPYLSULFONYLPHENYL)BORONIC ACID
    • 4-(isopropylsulfonyl)phenylboronic acid
    • boronic acid, b-[4-[(1-methylethyl)sulfonyl]phenyl]-
    • Boronic acid, [4-[(1-methylethyl)sulfonyl]phenyl]-
    • IGJLXIUSOMMUIV-UHFFFAOYSA-N
    • ZX-
    • (4-isopropylsulfonylphenyl)boronic acid
    • B-[4-[(1-Methylethyl)sulfonyl]phenyl]boronic acid (ACI)
    • Boronic acid, [4-[(1-methylethyl)sulfonyl]phenyl]- (9CI)
    • [4-(Propane-2-sulfonyl)phenyl]boronic acid
    • [4-[(1-Methylethyl)sulfonyl]phenyl]boronic acid
    • 4-(Isopropylsulphonyl)benzeneboronic acid 97+%
    • SY019155
    • CS-M3190
    • {4-[(1-methylethyl)sulfonyl]phenyl}boronic acid
    • AB26505
    • DTXSID10657140
    • (4-isopropylsulfonylphenyl) boronic acid
    • DB-010627
    • MFCD06659866
    • AKOS015890309
    • 4-(Isopropylsulfonylphenyl)boronic acid, AldrichCPR
    • 4-Boronophenyl isopropyl sulphone
    • 4-(propane-2-sulfonyl)phenyl boronic acid
    • C9H13BO4S
    • 4-(Isopropylsulphonyl)benzeneboronicacid
    • 4-(propane-2-sulfonyl)phenylboronic acid
    • SCHEMBL387800
    • 850567-98-5
    • 4-Isopropylsulfonylbenzeneboronic acid(contains varying amounts of Anhydride)
    • 4-[(Prop-2-yl)sulphonyl]benzeneboronic acid
    • PS-9567
    • MDL： MFCD06659866
    • Inchi： 1S/C9H13BO4S/c1-7(2)15(13,14)9-5-3-8(4-6-9)10(11)12/h3-7,11-12H,1-2H3
    • InChI Key： IGJLXIUSOMMUIV-UHFFFAOYSA-N
    • SMILES： O=S(C(C)C)(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 228.06300
  • Monoisotopic Mass: 228.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83

Experimental Properties

  • Density: 1.29
  • Melting Point: 126-128
  • Boiling Point: 443.1℃ at 760 mmHg
  • Flash Point: 221.8°C
  • Refractive Index: 1.546
  • PSA: 82.98000
  • LogP: 0.62930

(4-isopropylsulfonylphenyl)boronic acid Security Information

(4-isopropylsulfonylphenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-isopropylsulfonylphenyl)boronic acid Pricemore >>

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I873488-500mg
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